Inflammatory Rheumatic Disease

Description

Inflammatory Rheumatic Diseases encompass a heterogeneous group of autoimmune conditions characterized by chronic inflammation affecting joints, connective tissues, and often multiple organ systems. These diseases result from a dysregulated immune response targeting the body's own tissues, leading to pain, swelling, stiffness, and progressive tissue damage. Common examples include rheumatoid arthritis, psoriatic arthritis, and systemic lupus erythematosus, requiring precise diagnosis and tailored management to mitigate disease progression and preserve function.